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An Overview of Sophora Flavonoids

Sophora species, such as S. flavescens (Kushen) and S. japonica, are rich sources of diverse flavonoids,

which are a major focus of pharmacological research due to their wide-ranging biological activities [1] [2].

These compounds are primarily categorized into flavanones, isoflavones, flavonols, and chalcones [3].

The following table summarizes some key flavonoids and their reported activities. Please note that this is not

a comparison to Sophoranone, but a summary of other prominent compounds in the genus.

Flavonoid
Compound

Sophora
Species

Core Biological
Activities (In
Vitro/In Vivo)

Key Experimental Findings

Rutin [4] [5] S. japonica Anticancer,
Antioxidant

Strong binding to MAPK1 protein
(Interaction energy: -77.15 kcal/mol);

potential multitarget anticancer agent via
PI3K-Akt and MAPK pathways [4].

Luteolin-7-O-
gentiobioside [4]

S.
flavescens

Anticancer Very strong binding to MAPK1 (Interaction
energy: -79.20 kcal/mol); lowest

calculated binding free energy (-153.78
kcal/mol) [4].
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Flavonoid
Compound

Sophora
Species

Core Biological
Activities (In
Vitro/In Vivo)

Key Experimental Findings

Novel Cyclohexyl
Flavanones [3]

S.
flavescens

Anti-inflammatory Two new compounds (17 & 18) showed
significant NO production inhibition in

LPS-induced RAW264.7 cells (IC50: 4.6 -
14.4 μM) [3].

Genistein [6] S. japonica Anti-osteoporosis Prevented bone density loss and
improved trabecular structure in

ovariectomized (OVX) rat models [6].

Sophoricoside [6] S. japonica Anti-osteoporosis,

Estrogenic

Showed potent estrogenic proliferative

activity in MCF-7 cells and anti-
osteoporosis effects in OVX rats [6].

Prenylated
Flavonoids [3]

S.
flavescens

Antiproliferative Multiple compounds inhibited growth of
HepG2 liver cancer cells; one showed

potent activity (IC50: 0.46 μM) [3].

Experimental Insights and Methodologies

The biological data for these flavonoids are derived from established experimental models. Here are the key

methodologies referenced in the studies:

Anticancer Mechanism Evaluation: Network pharmacology combined with molecular docking and
dynamics simulations is a common approach. For example, one study identified key anticancer

targets (TP53, AKT1, MAPK1) and pathways (PI3K-Akt, MAPK) for S. flavescens flavonoids. Binding
stability was confirmed through 100-ns molecular dynamics simulations [4].

Anti-inflammatory Assay: The inhibitory activity on nitric oxide (NO) production is widely used. This
involves treating macrophage cell lines (e.g., RAW264.7) with lipopolysaccharide (LPS) to induce

inflammation, then measuring NO levels in the presence of test compounds [3].
Anti-osteoporosis Models: Efficacy is often tested in ovariectomized (OVX) rats, which model

postmenopausal osteoporosis. Key endpoints include measurements of bone mineral density (BMD),
bone mineral content (calcium, phosphorus), and trabecular microarchitecture [6].

Antiproliferative Screening: Cytotoxicity against human cancer cell lines (e.g., HepG2 for liver
cancer) is assessed using standard assays like MTT or CCK-8 to determine IC50 values [3].
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Based on the identified mechanisms of action for Sophora flavonoids, the following diagram illustrates a

proposed multitarget anticancer pathway that integrates findings from the network pharmacology study [4].
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Research Implications and Next Steps

The absence of specific data on Sophoranone in the current search highlights a potential gap in the publicly

available literature. To advance your comparative guide, I suggest the following:

Refine Your Search Strategy: Sophoranone may be known by a different systematic name or be a

specialized compound from a specific Sophora species. Searching patent databases or chemical
registries (like SciFinder or Reaxys) could yield more specific information.

Focus on Structural Analogs: The prenylated flavonoids and novel structures with unusual B-rings
(like those from S. flavescens) [3] may share structural or functional similarities with Sophoranone.

Investigating these could provide valuable indirect comparison points.
Explore Broader Context: The strong evidence for other Sophora flavonoids in targeting critical

cancer pathways [4], inflammation [3], and osteoporosis [6] underscores the genus's potential. Your
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guide could effectively position Sophoranone within this promising chemical family once its data

becomes available.
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Email: info@smolecule.com or Request Quote Online.

References

1. sciencedirect.com/topics/ pharmacology -toxicology-and... [sciencedirect.com]

2. Biological Activities and Secondary Metabolites from ... [pmc.ncbi.nlm.nih.gov]

3. Flavonoids from the Roots of Sophora flavescens and Their ... [pmc.ncbi.nlm.nih.gov]

4. Unraveling the mechanisms of antitumor action of Sophora flavescens... [pubmed.ncbi.nlm.nih.gov]

5. Combined analysis of inorganic elements and flavonoid ... [pmc.ncbi.nlm.nih.gov]

6. Exploring the potential role of genus Sophora in ... [frontiersin.org]

To cite this document: Smolecule. [Sophoranone vs other Sophora flavonoids]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b577585#sophoranone-vs-other-

sophora-flavonoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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